Cas no 1807004-42-7 (2-Bromo-5-fluoro-4-(fluoromethoxy)phenol)

• Product Name: 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol
• CAS No: 1807004-42-7
• MF: C₇H₅BrF₂O₂
• MW: 239.014208555222
• CID: 4792536
• Update Time: 2025-07-04

2-Bromo-5-fluoro-4-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol

• Inchi： 1S/C7H5BrF2O2/c8-4-1-7(12-3-9)5(10)2-6(4)11/h1-2,11H,3H2
• InChI Key： OOHIPFZDVYQUIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OCF)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol

2-Bromo-5-fluoro-4-(fluoromethoxy)phenol: A Comprehensive Overview

The compound 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol (CAS No: 1807004-42-7) is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a phenolic group, a bromine atom at the 2-position, a fluorine atom at the 5-position, and a fluoromethoxy group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol in the development of novel drug candidates. Its structure allows for diverse functionalization, enabling researchers to explore its role in various therapeutic areas such as anticancer, antiviral, and anti-inflammatory agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cancer progression.

The synthesis of 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol involves a multi-step process that typically begins with the bromination of a suitable phenol derivative. The introduction of fluorine atoms and the fluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient methodologies for this synthesis, leveraging modern catalytic systems and green chemistry principles to minimize environmental impact.

In terms of physical properties, 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol is known for its high stability under standard conditions. Its melting point and solubility characteristics make it suitable for various chemical transformations. Additionally, spectroscopic analyses have revealed its strong absorption bands in the UV-vis spectrum, which are valuable for applications in optoelectronics and sensing technologies.

The biological activity of 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol has been extensively studied. In vitro assays have shown that it possesses significant antioxidant properties, which could be harnessed in the development of nutraceuticals and cosmeceuticals. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential as a lead compound for treating neurodegenerative diseases.

From an environmental perspective, understanding the fate and transport of 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol in natural systems is crucial for assessing its ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its persistence in aquatic environments.

In conclusion, 2-Bromo-5-fluoro-4-(fluoromethoxy)phenol (CAS No: 1807004-42-7) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and biological applications, positions it as a key player in future innovations within the chemical sciences.